Cas no 1073339-03-3 (3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester)

3-Bromo-5-ethoxyphenylboronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. The bromo and ethoxy substituents enhance its reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex aryl-aryl bonds. The pinacol ester group improves stability, facilitating handling and storage compared to free boronic acids. This compound is particularly useful in pharmaceutical and materials science research, where controlled functionalization of aromatic systems is required. Its well-defined structure ensures consistent performance in synthetic applications, while the bromine moiety allows for further derivatization via halogen exchange or metal-halogen exchange reactions.
3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester structure
1073339-03-3 structure
Product Name:3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester
CAS No:1073339-03-3
MF:C14H20BBrO3
MW:327.021803855896
MDL:MFCD12405344
CID:856389
PubChem ID:46739678
Update Time:2025-06-07

3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-5-ETHOXYPHENYLBORONIC ACID, PINACOL ESTER
    • 2-(3-Bromo-5-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • A-4638
    • MFCD12405344
    • AT17004
    • BS-22736
    • CS-0176049
    • 3-Bromo-5-ethoxyphenylboronic acid pinacol ester
    • 3-Bromo-5-ethoxyphenylboronic acid,pinacol ester
    • AKOS015999347
    • DTXSID70675269
    • 1073339-03-3
    • YSB33903
    • DB-366210
    • 3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester
    • MDL： MFCD12405344
    • Inchi： 1S/C14H20BBrO3/c1-6-17-12-8-10(7-11(16)9-12)15-18-13(2,3)14(4,5)19-15/h7-9H,6H2,1-5H3
    • InChI Key： JPVRJWZQGKYTEV-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCC

Computed Properties

  • Exact Mass: 326.06900
  • Monoisotopic Mass: 326.06889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 27.69000
  • LogP: 3.14700

3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019116706-25g
2-(3-Bromo-5-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073339-03-3 95%
25g
 $998.00 2023-09-04
TRC
B694308-100mg
3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester
 1073339-03-3
100mg
 $ 64.00 2023-04-18
TRC
B694308-250mg
3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester
 1073339-03-3
250mg
 $ 69.00 2023-04-18
TRC
B694308-500mg
3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester
 1073339-03-3
500mg
 $ 92.00 2023-04-18
TRC
B694308-1g
3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester
 1073339-03-3
1g
 $ 133.00 2023-04-18
Chemenu
CM136219-25g
2-(3-Bromo-5-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073339-03-3 95%
25g
 $610 2023-02-03
abcr
AB273896-1 g
3-Bromo-5-ethoxyphenylboronic acid, pinacol ester, 95%; .
 1073339-03-3 95%
1g
 €144.00 2023-04-26
abcr
AB273896-1g
3-Bromo-5-ethoxyphenylboronic acid, pinacol ester, 95%; .
 1073339-03-3 95%
1g
 €144.00 2025-04-22
eNovation Chemicals LLC
Y1232677-5g
2-(3-Bromo-5-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073339-03-3 98%
5g
 $205 2024-06-07
1PlusChem
1P003F9U-250mg
2-(3-Bromo-5-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073339-03-3 98%
250mg
 $11.00 2023-12-26

3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester Production Method

3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester Related Literature

1073339-03-3 (3-Bromo-5-ethoxyphenylboronic Acid Pinacol Ester) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.